Cas no 66656-67-5 (2-isopropyl-5-methylhexanal)

2-isopropyl-5-methylhexanal structure
2-isopropyl-5-methylhexanal structure
Product Name:2-isopropyl-5-methylhexanal
CAS No:66656-67-5
MF:C10H20O
MW:156.265203475952
CID:964358
PubChem ID:3017702
Update Time:2025-04-19

2-isopropyl-5-methylhexanal Chemical and Physical Properties

Names and Identifiers

    • 2-isopropyl-5-methylhexanal
    • 5-methyl-2-propan-2-ylhexanal
    • 5-methyl-2-(1-methylethyl)hexanal
    • NS00053600
    • DTXSID40985241
    • 66656-67-5
    • STZPMOIAPWTLNJ-UHFFFAOYSA-N
    • EINECS 266-440-2
    • SCHEMBL1566961
    • 5-Methyl-2-(propan-2-yl)hexanal
    • Inchi: 1S/C10H20O/c1-8(2)5-6-10(7-11)9(3)4/h7-10H,5-6H2,1-4H3
    • InChI Key: STZPMOIAPWTLNJ-UHFFFAOYSA-N
    • SMILES: O=CC(C(C)C)CCC(C)C

Computed Properties

  • Exact Mass: 156.1515
  • Monoisotopic Mass: 156.151415257g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 5
  • Complexity: 105
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 17.1Ų

Experimental Properties

  • PSA: 17.07
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